Cas no 94160-07-3 (Benzeneacetamide,4-[2-hydroxy-3-[(1-methylethyl)(phenylmethyl)amino]propoxy]-)

• Product name: Benzeneacetamide,4-[2-hydroxy-3-[(1-methylethyl)(phenylmethyl)amino]propoxy]-
• CAS No: 94160-07-3
• MF: C₂₁H₂₈N₂O₃
• MW: 356.458625793457
• CID: 817282
• PubChem ID: 3020855

Benzeneacetamide,4-[2-hydroxy-3-[(1-methylethyl)(phenylmethyl)amino]propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,4-[2-hydroxy-3-[(1-methylethyl)(phenylmethyl)amino]propoxy]-
• DTXSID00916233
• (1)-2-(4-(3-(Benzylisopropylamino)-2-hydroxypropoxy)phenyl)acetamide
• EINECS 288-056-4
• 85650-48-2
• NS00064707
• 2-(4-{3-[Benzyl(propan-2-yl)amino]-2-hydroxypropoxy}phenyl)ethanimidic acid
• 4-(2-Hydroxy-3-(benzyl(isopropyl)amino)propoxy)phenylacetamide
• 94160-07-3
• EINECS 303-288-9

• Inchi： InChI=1S/C21H28N2O3/c1-16(2)23(13-18-6-4-3-5-7-18)14-19(24)15-26-20-10-8-17(9-11-20)12-21(22)25/h3-11,16,19,24H,12-15H2,1-2H3,(H2,22,25)
• InChI Key： CLOYEMVSCVWBME-UHFFFAOYSA-N
• SMILES： CC(C)N(CC1=CC=CC=C1)CC(COC2=CC=C(C=C2)CC(=O)N)O

Computed Properties

• Exact Mass: 356.20999276g/mol
• Monoisotopic Mass: 356.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų
• XLogP3: 2.4